N-(2,2,3,3,4,4,4-heptafluorobutyl)prop-2-enamide
Overview
Description
“N-(2,2,3,3,4,4,4-heptafluorobutyl)prop-2-enamide” is a fluorinated compound . It is related to the family of fluorinated polymers, which are used to develop low refractive index optical materials and various optoelectronics including organic photovoltaics, organic field-effect transistors (OFETs), and polymer light-emitting diodes because of their high mechanical strength, high thermal stability, chemical inertness, low dielectric constants, and low water absorptivity .
Synthesis Analysis
The synthesis of related fluorinated compounds has been reported in the literature. For example, well-defined organic/inorganic hybrid fluorinated star polymers were synthesized via atom transfer radical polymerization (ATRP) of 2,2,3,4,4,4-hexafluorobutyl methacrylate (HFBMA) using octa (aminophenyl)silsesquioxane (OAPS) nano-cage as initiator . A similar method might be used for the synthesis of “N-(2,2,3,3,4,4,4-heptafluorobutyl)prop-2-enamide”.Molecular Structure Analysis
The molecular structure of “N-(2,2,3,3,4,4,4-heptafluorobutyl)prop-2-enamide” can be inferred from its name and related compounds. It likely contains a prop-2-enamide group (also known as acrylamide) attached to a heptafluorobutyl group .Scientific Research Applications
Organic Chemical Synthesis Intermediate
“N-(2,2,3,3,4,4,4-heptafluorobutyl)prop-2-enamide” is used as an organic chemical synthesis intermediate . This means it can be used in the production of other complex organic compounds.
2. Development of Low Refractive Index Optical Materials This compound is a fluorinated polymer used to develop low refractive index optical materials . These materials are crucial in the production of lenses and other optical devices.
Use in Optoelectronics
“N-(2,2,3,3,4,4,4-heptafluorobutyl)prop-2-enamide” is used in various optoelectronics including organic photovoltaics, organic field-effect transistors (OFETs), and polymer light-emitting diodes . These applications are due to its high mechanical strength, high thermal stability, chemical inertness, low dielectric constants, and low water absorptivity .
4. Synthesis of Fluorinated Amphiphilic Block Copolymers This compound can be used to synthesize poly(2-hydroxyethyl vinyl ether)-block-poly(2-(2,2,3,3,4,4,4-heptafluorobutoxy)ethyl vinyl ether) (poly(HOVE-b-HFBOVE)), a fluorinated amphiphilic block copolymer . These copolymers have potential applications in drug delivery systems, coatings, and nanotechnology.
Production of High-Performance Plastics
Due to its high thermal stability and chemical inertness, “N-(2,2,3,3,4,4,4-heptafluorobutyl)prop-2-enamide” can be used in the production of high-performance plastics . These plastics are used in demanding applications, such as aerospace and medical devices.
Use in Fluoropolymer Coatings
“N-(2,2,3,3,4,4,4-heptafluorobutyl)prop-2-enamide” can be used in the production of fluoropolymer coatings . These coatings are known for their excellent chemical resistance and are used in various industries, including automotive and construction.
properties
IUPAC Name |
N-(2,2,3,3,4,4,4-heptafluorobutyl)prop-2-enamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6F7NO/c1-2-4(16)15-3-5(8,9)6(10,11)7(12,13)14/h2H,1,3H2,(H,15,16) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SQBHHHGUOQBSBF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CC(=O)NCC(C(C(F)(F)F)(F)F)(F)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6F7NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70895687 |
Source
|
| Record name | N-(2,2,3,3,4,4,4-Heptafluorobutyl)prop-2-enamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70895687 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
253.12 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2,2,3,3,4,4,4-heptafluorobutyl)prop-2-enamide | |
CAS RN |
1422-65-7 |
Source
|
| Record name | N-(2,2,3,3,4,4,4-Heptafluorobutyl)prop-2-enamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70895687 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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